![molecular formula C10H17NO3S B1418934 4-(2-Oxocyclohexyl)-1lambda6-thiomorpholine-1,1-dione CAS No. 1157825-57-4](/img/structure/B1418934.png)
4-(2-Oxocyclohexyl)-1lambda6-thiomorpholine-1,1-dione
Overview
Description
Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis of N-aryl-substituted thiomorpholine derivatives : Research by Szawkało et al. (2015) focused on synthesizing a series of new N-aryl-substituted thiomorpholine-3,5-diones. They used X-ray crystallography to determine the crystal structures of these compounds and observed stable diastereomers at room temperature through 1H NMR. The study also explored the dynamic stereochemistry of these compounds, providing insight into the mechanism of diastereomer interconversion via quantum chemical calculations (Szawkało et al., 2015).
Antimicrobial Activity
- Development of bioactive thiomorpholine derivatives : Kardile and Kalyane (2010) worked on creating new potent bioactive molecules with thiomorpholine derivatives, aiming for less toxicity and safer, easily available compounds. Their work included the preparation of these derivatives through nucleophilic substitution reactions and testing their antimicrobial activity. This research contributes to the development of new therapeutic agents (Kardile & Kalyane, 2010).
Novel Synthesis Methods
- [3 + 3]-cycloaddition for thiomorpholin-3-one derivatives : He et al. (2019) proposed a [3 + 3]-cycloaddition protocol for synthesizing 2H-1,4-thiazin-3(4H)-ones and thiomorpholine-3,5-diones. This method offers a direct and practical approach, allowing the synthesis under mild conditions with moderate to good yield. It shows broad functional group tolerance, expanding the potential applications of these compounds (He et al., 2019).
Heterocyclic Chemistry
- Synthesis of new nitrogen heterocyclic derivatives : Claveau et al. (2007) were interested in synthesizing new 1,4-oxazine rings. They prepared bisvinylphosphate from N-Boc morpholine-3,5-dione and engaged it in palladium-catalyzed reactions. This work contributes to the broader field of heterocyclic chemistry and the development of new compounds with potential applications in various scientific fields (Claveau et al., 2007).
Medicinal Chemistry
- Preparation of novel bicyclic thiomorpholine building blocks : Walker and Rogier (2013) synthesized novel bicyclic thiomorpholine building blocks, demonstrating their importance in medicinal chemistry research. These building blocks have shown interesting biological profiles, which could be valuable in developing new therapeutic agents (Walker & Rogier, 2013).
Mechanism of Action
Target of Action
The primary target of 4-(2-Oxocyclohexyl)-1lambda6-thiomorpholine-1,1-dione, also known as cycloheximide, is the protein synthesis machinery in eukaryotic cells . It specifically interacts with the translocase enzyme , a crucial component of the ribosome .
Mode of Action
Cycloheximide exerts its effects by interfering with the translocation step in protein synthesis . This step involves the movement of two tRNA molecules and mRNA in relation to the ribosome. By blocking this step, cycloheximide effectively halts the elongation phase of protein synthesis in eukaryotic cells .
Biochemical Pathways
Cycloheximide’s action impacts multiple biochemical pathways due to its broad inhibition of protein synthesis. As proteins play a vital role in virtually all cellular processes, the compound’s inhibitory effect can disrupt normal cellular functions and lead to cell growth arrest and cell death .
Result of Action
The primary result of cycloheximide’s action is the inhibition of protein synthesis , leading to cell growth arrest and cell death . This can have various downstream effects depending on the specific cell type and the proteins that are affected by the inhibition of synthesis.
properties
IUPAC Name |
2-(1,1-dioxo-1,4-thiazinan-4-yl)cyclohexan-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17NO3S/c12-10-4-2-1-3-9(10)11-5-7-15(13,14)8-6-11/h9H,1-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMKBECGEGSGOQC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=O)C(C1)N2CCS(=O)(=O)CC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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